Cas no 1006487-08-6 (3,5-Dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde)

3,5-Dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde is a fluorinated pyrazole derivative with a reactive aldehyde functional group, making it a versatile intermediate in organic synthesis. The presence of the trifluoroethyl group enhances its lipophilicity and metabolic stability, which is advantageous in pharmaceutical and agrochemical applications. The electron-withdrawing nature of the trifluoromethyl moiety can influence reactivity in nucleophilic additions or condensation reactions. This compound is particularly useful in the synthesis of heterocyclic compounds, where its aldehyde group serves as a key site for further functionalization. Its well-defined structure and purity ensure consistent performance in research and industrial processes.

3,5-Dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde structure

1006487-08-6 structure

Product Name:3,5-Dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde

CAS No:1006487-08-6

MF:C₈H₉F₃N₂O

MW:206.165072202682

MDL:MFCD08696559

CID:4770850

Update Time:2026-02-26

3,5-Dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3,5-DIMETHYL-1-(2,2,2-TRIFLUOROETHYL)-1H-PYRAZOLE-4-CARBALDEHYDE
- 3,5-Dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde
- MDL： MFCD08696559
- Inchi： 1S/C8H9F3N2O/c1-5-7(3-14)6(2)13(12-5)4-8(9,10)11/h3H,4H2,1-2H3
- InChI Key： RRKZOSGMOIUOMO-UHFFFAOYSA-N
- SMILES： FC(CN1C(C)=C(C=O)C(C)=N1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 219
XLogP3: 1.5
Topological Polar Surface Area: 34.9

3,5-Dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ2712-100 MG	3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carbaldehyde	1006487-08-6	95%	100MG	¥ 2,560.00	2021-05-07
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